Cas no 1806002-81-2 (Ethyl 3-chloro-2-(difluoromethyl)-6-hydroxypyridine-5-acetate)

• Product Name: Ethyl 3-chloro-2-(difluoromethyl)-6-hydroxypyridine-5-acetate
• CAS No: 1806002-81-2
• MF: C₁₀H₁₀ClF₂NO₃
• MW: 265.641108989716
• CID: 4808176
• Update Time: 2025-06-14

Ethyl 3-chloro-2-(difluoromethyl)-6-hydroxypyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloro-2-(difluoromethyl)-6-hydroxypyridine-5-acetate

• Inchi： 1S/C10H10ClF2NO3/c1-2-17-7(15)4-5-3-6(11)8(9(12)13)14-10(5)16/h3,9H,2,4H2,1H3,(H,14,16)
• InChI Key： JMQYMSJUTPWQNY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(NC=1C(F)F)=O)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 404
• XLogP3: 1.3
• Topological Polar Surface Area: 55.4

Additional information on Ethyl 3-chloro-2-(difluoromethyl)-6-hydroxypyridine-5-acetate

Comprehensive Overview of Ethyl 3-chloro-2-(difluoromethyl)-6-hydroxypyridine-5-acetate (CAS No. 1806002-81-2)

Ethyl 3-chloro-2-(difluoromethyl)-6-hydroxypyridine-5-acetate (CAS No. 1806002-81-2) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique chloro, difluoromethyl, and hydroxy functional groups, has garnered attention for its potential in drug discovery and crop protection. Researchers are increasingly exploring its role as a building block for bioactive molecules, particularly in the development of enzyme inhibitors and antimicrobial agents.

The structural complexity of Ethyl 3-chloro-2-(difluoromethyl)-6-hydroxypyridine-5-acetate makes it a valuable intermediate in organic synthesis. Its pyridine core is modified with electron-withdrawing groups, enhancing reactivity in cross-coupling reactions—a hot topic in modern green chemistry. Recent studies highlight its utility in palladium-catalyzed reactions, aligning with industry demands for sustainable synthetic routes. This aligns with frequent search queries like "pyridine derivatives in catalysis" and "fluorinated compounds in drug design".

From a biochemical perspective, the hydroxypyridine moiety in this compound exhibits metal-chelating properties, relevant to metalloenzyme modulation—a trending area in precision medicine. Analytical techniques such as HPLC-MS and NMR spectroscopy are critical for quality control, addressing common user concerns about compound purity verification. The difluoromethyl group contributes to metabolic stability, a key consideration in pharmacokinetic optimization searches.

In agrochemical contexts, this pyridine derivative shows promise for plant disease resistance applications. Its chloro-difluoromethyl combination may interfere with fungal cytochrome P450 enzymes, a mechanism frequently searched as "novel fungicide modes of action". Formulation scientists are investigating its compatibility with nanocarrier systems to enhance bioavailability—an innovation matching queries like "advanced delivery systems for crop protection".

Regulatory aspects of CAS 1806002-81-2 comply with major chemical inventories (e.g., REACH, TSCA), satisfying frequent searches about chemical compliance documentation. Storage recommendations emphasize stability under inert atmospheres, reflecting user interest in handling air-sensitive compounds. The acetate ester group enables prodrug strategies, connecting to trending topics like targeted drug release technologies.

Recent patent analyses reveal growing IP activity around halogenated pyridine acetates, particularly for kinase inhibitor development. This correlates with search trends for cancer drug scaffolds and signal transduction modulators. Computational studies predict favorable ADMET properties for derivatives of this compound, addressing the popular query "in silico drug property prediction".

Environmental fate studies indicate moderate biodegradability for Ethyl 3-chloro-2-(difluoromethyl)-6-hydroxypyridine-5-acetate, responding to concerns about persistent organic pollutants. Its logP value suggests limited bioaccumulation potential—a key parameter in eco-toxicity assessments searches. Synthetic methodologies continue to evolve, with recent focus on continuous flow chemistry approaches to improve yield and safety.

The compound's crystalline properties make it suitable for X-ray diffraction studies, a technique frequently searched by structural chemists. Its UV absorbance characteristics enable photostability testing—critical for formulation development queries. As research progresses, this molecule's versatility positions it as a focus for multi-target drug discovery strategies, one of the most searched paradigms in contemporary pharmacology.